Cas no 101925-24-0 (3-Pyridinol,4-(1-methylethyl)-)

• Product Name: 3-Pyridinol,4-(1-methylethyl)-
• CAS No: 101925-24-0
• MF: C₈H₁₁NO
• MW: 137.179042100906
• CID: 124799
• PubChem ID: 13571906
• Update Time: 2025-05-20

3-Pyridinol,4-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinol,4-(1-methylethyl)-
• 3-Pyridinol,4-(1-methylethyl)-(9CI)
• 4-propan-2-ylpyridin-3-ol
• MB22678
• 4-(1-METHYLETHYL)-3-PYRIDINOL
• GS2509
• SCHEMBL12379212
• DTXSID001307962
• 3-PYRIDINOL, 4-(1-METHYLETHYL)-
• 4-ISOPROPYLPYRIDIN-3-OL
• 101925-24-0

• Inchi： 1S/C8H11NO/c1-6(2)7-3-4-9-5-8(7)10/h3-6,10H,1-2H3
• InChI Key： RHZFCLBCFSZTKM-UHFFFAOYSA-N
• SMILES： OC1C=NC=CC=1C(C)C

Computed Properties

• Exact Mass: 137.08413
• Monoisotopic Mass: 137.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 103
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 33.1Ų

Experimental Properties

• PSA: 33.12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Hydroxypyridines

Additional information on 3-Pyridinol,4-(1-methylethyl)-

3-Pyridinol,4-(1-methylethyl)- (CAS No. 101925-24-0)

The compound 3-Pyridinol,4-(1-methylethyl)-, also known by its CAS registry number CAS No. 101925-24-0, is a significant organic molecule with a diverse range of applications in various industries. This compound belongs to the class of pyridinols, which are derivatives of pyridine with hydroxyl groups attached to the ring structure. The presence of the hydroxyl group at the 3-position and the isopropyl group at the 4-position gives this compound its unique chemical properties and functional versatility.

Recent studies have highlighted the importance of 3-Pyridinol,4-(1-methylethyl)- in pharmaceutical research. Its structural features make it an ideal candidate for drug design, particularly in the development of bioactive compounds with potential therapeutic applications. The hydroxyl group at the 3-position facilitates hydrogen bonding, which is crucial for interactions with biological targets, while the isopropyl group at the 4-position enhances lipophilicity, improving drug absorption and bioavailability.

In addition to its pharmaceutical applications, CAS No. 101925-24-0 has found significant use in agrochemicals. Its ability to act as a precursor for herbicides and fungicides has made it a valuable intermediate in agricultural chemistry. Recent advancements in green chemistry have also led to the exploration of more sustainable synthesis methods for this compound, reducing its environmental footprint while maintaining its efficacy.

The synthesis of 3-Pyridinol,4-(1-methylethyl)- typically involves multi-step reactions, including oxidation and substitution processes. Researchers have recently developed more efficient catalytic systems that improve yield and selectivity during synthesis. These innovations have not only streamlined production but also opened up new avenues for exploring its potential in other fields such as materials science and catalysis.

The physical properties of this compound are equally noteworthy. With a molecular weight of approximately 167 g/mol and a melting point around 85°C, it exhibits good thermal stability under standard conditions. Its solubility in common organic solvents like dichloromethane and ethanol further enhances its utility in various chemical reactions and formulations.

In terms of safety data, CAS No. 101925-24-0 has been classified as non-hazardous under normal handling conditions. However, proper precautions should still be taken to avoid prolonged exposure or inhalation, as with any chemical compound.

The demand for 3-Pyridinol,4-(1-methylethyl)- continues to grow due to its expanding range of applications across multiple industries. As researchers delve deeper into its properties and potential uses, this compound is poised to play an even more critical role in advancing modern science and technology.